Cas no 2117189-88-3 (methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate)

• Product Name: methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate
• CAS No: 2117189-88-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6585358
• PubChem ID: 165689319
• Update Time: 2025-06-30

methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate
• 2117189-88-3
• EN300-1779072

• Inchi： 1S/C11H17N3O2/c1-16-11(15)8(6-12)10-7-4-2-3-5-9(7)13-14-10/h8H,2-6,12H2,1H3,(H,13,14)
• InChI Key： NPLPYYRBWJRBMU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C2=C(CCCC2)NN=1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81Ų

Additional information on methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate (CAS No. 2117189-88-3)

The compound methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate (CAS No. 2117189-88-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroindazole core coupled with an amino ester moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic and neurological pathways.

In recent years, the demand for heterocyclic compounds like methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate has surged due to their versatility in medicinal chemistry. The indazole scaffold, in particular, is a hot topic in scientific literature, as it is found in many FDA-approved drugs. This compound’s CAS No. 2117189-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis, solubility, and stability, which are critical for its application in high-throughput screening and lead optimization.

The amino ester functional group in this compound is another focal point for researchers. It is a common motif in prodrug design, enabling improved bioavailability and targeted delivery. Questions like “How does methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate interact with biological systems?” or “What are its spectroscopic properties?” are frequently explored in online forums and research papers. These inquiries highlight the compound’s potential in developing novel therapeutics for conditions such as inflammation, cancer, and neurodegenerative diseases.

From a synthetic chemistry perspective, the tetrahydroindazole ring system presents both challenges and opportunities. Its saturated structure offers conformational flexibility, which can enhance binding affinity to biological targets. Researchers are also investigating the compound’s role in catalysis and asymmetric synthesis, areas that align with the growing trend of green chemistry and sustainable drug development. The CAS No. 2117189-88-3 is often associated with patents and publications focusing on innovative synthetic routes and scalable production methods.

Another trending topic related to this compound is its potential in peptide mimetics and small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, molecules like methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate are being studied for their ability to mimic natural peptides and modulate protein-protein interactions. This aligns with the increasing popularity of keywords such as “drug-likeness” and “ADME properties” in scientific searches, underscoring the need for detailed physicochemical profiling of such compounds.

In conclusion, methyl 3-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoate (CAS No. 2117189-88-3) represents a promising area of research at the intersection of organic chemistry and drug development. Its multifaceted applications, from medicinal chemistry to catalysis, make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is likely to remain a key player in the advancement of therapeutic innovations.